Cas no 2289845-01-6 (3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid)

• Product Name: 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid
• CAS No: 2289845-01-6
• MF: C₉H₁₅NO₆S
• MW: 265.28350186348
• MDL: MFCD33492528
• CID: 5155180
• PubChem ID: 154705287
• Update Time: 2026-03-03

3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,1-dioxide
• 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid
• 3-(Boc-amino)thietane-3-carboxylic Acid 1,1-Dioxide
• E88542
• 3-[(tert-butoxycarbonyl)amino]-1,1-dioxo-1??-thietane-3-carboxylic acid
• 2289845-01-6
• SY324351
• PS-20919
• 3-(Boc-amino)-1,1-dioxo-thietane-3-carboxylic Acid
• 3-((tert-Butoxycarbonyl)amino)thietane-3-carboxylic acid 1,1-dioxide
• MFCD33492528
• 3-{[(tert-butoxy)carbonyl]amino}-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
• EN300-3306714

• MDL： MFCD33492528
• Inchi： 1S/C9H15NO6S/c1-8(2,3)16-7(13)10-9(6(11)12)4-17(14,15)5-9/h4-5H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： CVDHNJLYMWELTI-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NC(OC(C)(C)C)=O)(C(O)=O)C1

Computed Properties

• Exact Mass: 265.06200837g/mol
• Monoisotopic Mass: 265.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 118Ų

Additional information on 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid

Comprehensive Guide to 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid (CAS No. 2289845-01-6)

3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid (CAS No. 2289845-01-6) is a specialized sulfone-containing carboxylic acid derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its unique thietane-1,1-dioxide core and Boc-protected amino functionality, serves as a versatile building block for drug discovery and material science applications. Its molecular structure combines reactive sites that enable diverse chemical transformations, making it valuable for constructing complex molecules.

The growing interest in sulfone-based compounds like 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid stems from their pharmacological potential, particularly in developing enzyme inhibitors and bioactive molecules. Researchers frequently search for "Boc-protected thietane derivatives" or "sulfone carboxylic acid applications," reflecting the compound's relevance in medicinal chemistry. The tert-butoxycarbonyl (Boc) group provides excellent amine protection during multi-step syntheses, while the 1,1-dioxo-thietane moiety offers unique stereoelectronic properties for molecular design.

From a chemical perspective, 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid exhibits several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its carboxylic acid functionality allows for various derivatization reactions, including ester formation and amide coupling, while the sulfone group enhances the compound's polarity and potential for hydrogen bonding interactions. These features make it particularly useful in creating peptidomimetics and other bioactive scaffolds.

In pharmaceutical research, 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid has shown promise as a precursor for protease inhibitor development. The constrained thietane ring structure provides rigidity to potential drug candidates, potentially improving target binding specificity. Recent publications have explored its use in creating covalent inhibitors, addressing the growing demand for novel therapeutic approaches in areas like antiviral and anticancer research. The compound's Boc-protected amine also facilitates controlled deprotection strategies during sequential synthetic steps.

The synthesis of 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available thietane precursors. Key steps often include sulfone formation through oxidation, followed by Boc-protection of the amine functionality. Process optimization for this compound focuses on yield improvement and purity enhancement, particularly for applications requiring high pharmaceutical-grade materials. Analytical characterization commonly employs techniques like HPLC, NMR spectroscopy, and mass spectrometry to verify structural integrity.

Beyond pharmaceutical applications, 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid finds use in materials science as a building block for functional polymers. The compound's ability to participate in polycondensation reactions makes it valuable for creating specialty materials with unique thermal and mechanical properties. Researchers investigating "sulfone-containing monomers" frequently encounter this compound in literature, as its structural features can impart desirable characteristics to resulting polymers, including enhanced stability and solubility.

The market for 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid has grown steadily, driven by increasing R&D activities in both academic and industrial settings. Suppliers typically offer this compound in various quantities, from milligram-scale for exploratory research to kilogram quantities for process development. Pricing reflects its status as a specialty chemical, with costs varying based on purity requirements and purchase volume. The compound's CAS number 2289845-01-6 serves as a crucial identifier for procurement and regulatory documentation.

Handling and storage recommendations for 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid emphasize protection from moisture and extreme temperatures. Standard laboratory safety practices apply when working with this material, including the use of appropriate personal protective equipment. While not classified as hazardous under normal conditions, proper chemical hygiene protocols should always be followed when handling any laboratory chemical.

Future research directions for 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid may explore its potential in bioconjugation chemistry and drug delivery systems. The compound's multifunctional nature positions it well for creating targeted therapeutics and diagnostic agents. As synthetic methodologies advance, we may see expanded applications of this versatile building block in emerging areas like chemical biology and materials engineering.

For researchers seeking alternatives or related compounds, structural analogs might include various Boc-protected heterocyclic carboxylic acids or other sulfone-containing building blocks. The choice of specific derivative often depends on the desired physicochemical properties and intended application. When sourcing 3-(tert-butoxycarbonylamino)-1,1-dioxo-thietane-3-carboxylic acid, quality certifications and comprehensive analytical data become crucial selection criteria, especially for sensitive pharmaceutical applications.